Cas no 1270388-84-5 (1-(2-chloro-5-nitrophenyl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(2-chloro-5-nitrophenyl)-2,2,2-trifluoroethan-1-amine
• CAS No: 1270388-84-5
• MF: C₈H₆ClF₃N₂O₂
• MW: 254.593651294708
• CID: 6506733
• PubChem ID: 77128404
• Update Time: 2025-07-23

1-(2-chloro-5-nitrophenyl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-nitrophenyl)-2,2,2-trifluoroethan-1-amine
• EN300-1930381
• 1270388-84-5

• Inchi： 1S/C8H6ClF3N2O2/c9-6-2-1-4(14(15)16)3-5(6)7(13)8(10,11)12/h1-3,7H,13H2
• InChI Key： KEXVTWPYVCCXAI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C(F)(F)F)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 254.0069896g/mol
• Monoisotopic Mass: 254.0069896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(2-chloro-5-nitrophenyl)-2,2,2-trifluoroethan-1-amine

Introduction to 1-(2-chloro-5-nitrophenyl)-2,2,2-trifluoroethan-1-amine (CAS No. 1270388-84-5)

The compound 1-(2-chloro-5-nitrophenyl)-2,2,2-trifluoroethan-1-amine, identified by its CAS number 1270388-84-5, is a significant molecule in the realm of pharmaceutical chemistry and medicinal research. Its unique structural features, comprising a chloro-substituted nitrobenzene core and a trifluoromethylamine side chain, make it a compound of considerable interest for its potential biological activities and synthetic utility.

This introduction delves into the chemical properties, synthetic pathways, and emerging applications of this compound, particularly in the context of modern drug discovery and development. By examining its molecular structure and recent research findings, we aim to provide a comprehensive understanding of its relevance in contemporary pharmaceutical science.

The molecular framework of 1-(2-chloro-5-nitrophenyl)-2,2,2-trifluoroethan-1-amine consists of a benzene ring substituted with both a chloro group at the 2-position and a nitro group at the 5-position. This arrangement creates a highly reactive aromatic system that can participate in various chemical transformations. The presence of the trifluoromethylamine moiety at the 1-position introduces additional electronic and steric effects, influencing the compound's overall reactivity and interaction with biological targets.

One of the most notable aspects of this compound is its potential as a building block in medicinal chemistry. The combination of electron-withdrawing groups (such as the nitro and chloro substituents) and the electron-donating trifluoromethylamine group creates a balance that can modulate receptor binding affinities. This makes it particularly valuable in the design of novel therapeutic agents targeting various diseases.

Recent studies have highlighted the utility of 1-(2-chloro-5-nitrophenyl)-2,2,2-trifluoroethan-1-amine in the development of small-molecule inhibitors. For instance, researchers have explored its derivatives as potential candidates for treating inflammatory disorders by modulating cytokine production pathways. The trifluoromethyl group is known to enhance metabolic stability and binding affinity, making it a preferred moiety in drug design.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated benzenes followed by functional group transformations to introduce the trifluoromethylamine side chain. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the desired molecular framework efficiently.

In addition to its pharmaceutical applications, 1-(2-chloro-5-nitrophenyl)-2,2,2-trifluoroethan-1-amine has shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronic devices, such as light-emitting diodes (OLEDs) and photovoltaic cells. The presence of both electron-withdrawing and donating groups allows for fine-tuning of charge transport properties, enhancing device performance.

The compound's reactivity also makes it a valuable intermediate in polymer chemistry. Researchers have utilized derivatives of this molecule to develop novel polymers with tailored mechanical and thermal properties. These polymers find applications in industries ranging from aerospace to automotive manufacturing.

From a computational chemistry perspective, 1-(2-chloro-5-nitrophenyl)-2,2,2-trifluoroethan-1-amine has been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies provide insights into its electronic structure, energetics, and spectroscopic properties. Such information is crucial for understanding its behavior in biological systems and for designing more effective derivatives.

The growing interest in fluorinated compounds has further propelled research on this molecule. Fluorine atoms are known to significantly influence drug efficacy by affecting metabolic stability, lipophilicity, and binding affinity. The introduction of multiple fluorine atoms in the trifluoromethyl group amplifies these effects, making fluorinated derivatives particularly attractive for drug development.

In conclusion,1-(2-chloro-5-nitrophenyl)-2,2,2-trifluoroethan-1-amine (CAS No. 1270388-84-5) is a versatile compound with broad applications in pharmaceuticals, materials science, and polymer chemistry. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As our understanding of its properties continues to grow,this molecule is poised to play an increasingly important role in scientific innovation.